4-[(Acetylsulfanyl)methyl]benzoic acid

• CAS No.: 132035-64-4
• Molecular Formula: C10H10O3S
• Molecular Weight: 210.25 g/mol
• IUPAC Name: 4-(acetylsulfanylmethyl)benzoic acid
• InChI: InChI=1S/C10H10O3S/c1-7(11)14-6-8-2-4-9(5-3-8)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: QKTURUWIOATPBH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC1=CC=C(C=C1)C(=O)O

Description

is a chemical compound with the molecular formula

4-[(Acetylsulfanyl)methyl]benzoic acid: $$C_9H_8O_3S$$C9​H8​O3​S

.
• It consists of a benzoic acid core (a benzene ring with a carboxylic acid group) attached to a methylthio (sulfanyl) group via an acetyl linkage.
• The compound’s structure is as follows:
• It is a white to off-white crystalline solid.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Other Reactions:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Not extensively studied, but it likely interacts with cellular targets through its carboxylic acid group.
• Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

• Similar compounds include other benzoic acid derivatives with different substituents on the benzene ring.
• Uniqueness lies in the combination of the acetyl and sulfanyl groups.

Remember that this compound’s properties and applications may evolve as research progresses.